UNC10217938A

• Molecular Formula: C26H28N6O2
• Molecular Weight: 456.5 g/mol
• InChI: InChI=1S/C26H28N6O2/c1-4-34-26(33)29-21-17-20(27-15-16-32(2)3)24-25(28-21)31-23(19-13-9-6-10-14-19)22(30-24)18-11-7-5-8-12-18/h5-14,17H,4,15-16H2,1-3H3,(H2,27,28,29,31,33)
• InChIKey: HHICWLZMNOCMIQ-UHFFFAOYSA-N

UNC10217938A: Endosomal Escape Enhancer for Oligonucleotides

UNC10217938A (also designated UNC7938, CAS 1347749-97-6) is a synthetic 3-deazapteridine analog with a molecular formula of C26H28N6O2 and molecular weight of 456.54 g/mol [1]. The compound was identified through high-throughput screening as a prototypical member of a novel family of small molecules termed OECs (oligonucleotide enhancing compounds) that facilitate the escape of oligonucleotides from intracellular endomembrane compartments [2]. As a destabilizer of the endosome membrane, UNC10217938A enhances the pharmacological effects of antisense oligonucleotides, siRNA, splice-switching oligonucleotides (SSOs), and morpholino oligonucleotides by modulating their intracellular trafficking and promoting release from endosomal compartments into the cytosol and nucleus [1].

Analog Class 3‑Deazapteridine endosomal escape enhancer

Mode of Action Endosomal membrane destabilization & cargo release

Cargo Compatibility Oligonucleotide activity modulator across charged/uncharged backbones

• [1] Yang B, Ming X, Cao C, Laing B, Yuan A, Porter MA, Hull-Ryde EA, Maddry J, Suto M, Janzen WP, Juliano RL. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source
• [2] Juliano RL, Wang L, Tavares F, et al. Structure–activity relationships and cellular mechanism of action of small molecules that enhance the delivery of oligonucleotides. Nucleic Acids Res. 2018 Feb 28;46(4):1601-1613. View Source

UNC10217938A Substitution Limitations

Oligonucleotide enhancing compounds (OECs) constitute a chemically diverse class of small molecules that facilitate endosomal escape, yet their efficacy and potency vary dramatically based on subtle structural modifications. The structure–activity relationship (SAR) study of the 3-deazapteridine OEC family explicitly demonstrated that alterations to the lipophilic aromatic groups, the tertiary nitrogen, or the carbamate moiety profoundly impact activity [1]. Moreover, the intracellular site of action differs among OECs, with UNC10217938A releasing oligonucleotides specifically from intermediate endosomal compartments rather than from early endosomes or highly acidic downstream compartments [1]. Generic substitution with compounds such as Retro-1—a structurally unrelated OEC—results in dramatically reduced enhancement of oligonucleotide effects, as quantitatively documented below [2]. Even within the same chemical family, analogs such as UNC10217881 exhibit reduced potency compared to the parent compound UNC10217938A [1]. These factors collectively preclude simple interchangeability.

Analog class variability

3‑Deazapteridine analogs show divergent escape efficacies; similar nominal class does not ensure comparable enhancement.

Assay‑dependent performance

Oligonucleotide chemistry and cell model critically shape compound activity; enhancement may not transfer across systems.

Benchmarked potency gaps

Quantitative benchmarking indicates alternative enhancers may not serve as direct functional substitutes in splice switching or gene silencing assays.

• [1] Juliano RL, Wang L, Tavares F, et al. Structure–activity relationships and cellular mechanism of action of small molecules that enhance the delivery of oligonucleotides. Nucleic Acids Res. 2018 Feb 28;46(4):1601-1613. View Source
• [2] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source

UNC10217938A Performance Evidence

Splice-Switching Oligonucleotide Enhancement vs. Retro-1

UNC10217938A demonstrates substantially greater enhancement of SSO-mediated luciferase induction compared to the benchmark OEC Retro-1. At 10 μM, UNC10217938A provides a 60-fold enhancement; at 20 μM, enhancement reaches 220-fold. In contrast, Retro-1 at 100 μM (a 5–10× higher concentration) provides only an 11-fold enhancement [1]. This represents a 5.5-fold greater enhancement at one-fifth the concentration (10 μM vs. 100 μM), establishing a superior potency-efficacy profile.

SSO Enhancement vs. Retro‑1

Reported

220‑fold at 20 µM UNC10217938A
vs. 11‑fold at 100 µM Retro‑1

Supports higher potency in SSO reporter assays

HelaLuc705 cells; 24 h; direct comparison; source‑specific review advised

Evidence Dimension	Fold enhancement of SSO-mediated luciferase induction
Target Compound Data	60-fold at 10 μM; 220-fold at 20 μM
Comparator Or Baseline	Retro-1: 11-fold at 100 μM
Quantified Difference	20× higher enhancement (220× vs. 11×) at one-fifth concentration; 5.5× higher enhancement (60× vs. 11×) at one-tenth concentration
Conditions	HelaLuc705 cells; splice-switching oligonucleotide (SSO) targeting luciferase; compound co-incubation; luciferase reporter assay

Why This Matters

For researchers developing SSO-based therapeutics or investigating oligonucleotide delivery, selecting UNC10217938A over Retro-1 enables achieving robust functional readouts (60–220× enhancement) at lower working concentrations (10–20 μM vs. 100 μM), reducing potential off-target effects and conserving compound.

• [1] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source

In Vivo Splice Correction in Mouse Tissues

UNC10217938A demonstrates the capacity to enhance the effects of both uncharged morpholino oligonucleotides and negatively charged oligonucleotides [1]. This charge-agnostic enhancement profile contrasts with the limited documented activity spectrum of Retro-1. While the primary literature does not provide side-by-side quantitative morpholino enhancement data for both compounds under identical conditions, the documented ability of UNC10217938A to amplify morpholino effects is a distinguishing feature supported by primary research [1].

In Vivo Splice Correction

Reported

SSO623 + UNC10217938A (7.5 mg/kg IV) enabled EGFP fluorescence in liver, kidney, heart

Supports in vivo functional delivery model

EGFP‑654 transgenic mice; SSO623 alone minimal baseline; cross‑study interpretation

Evidence Dimension	Enhancement of uncharged morpholino oligonucleotide activity
Target Compound Data	Documented enhancement of morpholino oligonucleotide effects
Comparator Or Baseline	Retro-1: Limited/no primary literature documentation for morpholino enhancement
Quantified Difference	Qualitative distinction — UNC10217938A validated for both charged and uncharged oligonucleotide classes
Conditions	Cell culture studies with morpholino antisense oligonucleotides

Why This Matters

For laboratories working with morpholino oligonucleotides—a widely used antisense platform in developmental biology (zebrafish, Xenopus) and exon-skipping therapeutic research—UNC10217938A provides an enhancement capability that is not reliably established for Retro-1, expanding the compound's utility across oligonucleotide modalities.

• [1] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source

Broad Oligonucleotide Backbone Compatibility

Exposure of cells to UNC10217938A results in a major reduction in co-localization of TAMRA-labeled oligonucleotide with the late endosome marker Rab7, but has little effect on co-localization with the lysosomal marker LAMP-1 [1]. This indicates selective release from late endosomes rather than indiscriminate membrane permeabilization across the endolysosomal continuum. In contrast, the structurally related analog UNC10217881 exhibited substantially reduced activity in this assay system, demonstrating that specific structural features of UNC10217938A are critical for this trafficking-specific mechanism [2].

Backbone Compatibility

Class-level inference

Activity reported for negatively charged ASOs, siRNAs, and uncharged morpholinos

Context-dependent; potency not equally defined for all backbones

Class‑level summary; data to verify per backbone chemistry

Evidence Dimension	Oligonucleotide co-localization with endosomal vs. lysosomal markers
Target Compound Data	Major reduction in Rab7 (late endosome) co-localization; minimal effect on LAMP-1 (lysosome) co-localization
Comparator Or Baseline	UNC10217881 analog: substantially reduced activity in same trafficking assay
Quantified Difference	Qualitative distinction in compartment selectivity; analog exhibits reduced overall activity
Conditions	Immunofluorescence microscopy of TAMRA-oligonucleotide with Rab7 and LAMP-1 markers; structure–activity relationship study

Why This Matters

Mechanistic selectivity for late endosomes over lysosomes suggests UNC10217938A facilitates productive oligonucleotide release without triggering lysosomal membrane permeabilization, a process associated with cytotoxicity and inflammasome activation. This compartment-specific action profile differentiates UNC10217938A from less selective endosomal escape agents.

• [1] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source
• [2] Juliano RL, Wang L, Tavares F, et al. Structure–activity relationships and cellular mechanism of action of small molecules that enhance the delivery of oligonucleotides. Nucleic Acids Res. 2018 Feb 28;46(4):1601-1613. View Source

In Vivo Exon-Skipping Enhancement in EGFP-654 Transgenic Mouse Model

Systemic treatment with splice-switching oligonucleotide SSO623 followed by intravenous administration of UNC10217938A (7.5 mg/kg) produces distinct increases in EGFP fluorescence in liver, kidney, and heart tissues of EGFP-654 transgenic mice [1]. This in vivo functional readout distinguishes UNC10217938A from Retro-1, for which comparable in vivo exon-skipping enhancement data are not documented in the primary literature. Additionally, co-administration of UNC10217938A with tricyclo-DNA targeting dystrophin exon 23 in the mdx mouse model of Duchenne muscular dystrophy resulted in significant functional improvement, whereas oligonucleotide treatment alone at a higher dose with more frequent administration did not produce equivalent benefit [2].

Evidence Dimension	In vivo enhancement of oligonucleotide-mediated exon-skipping
Target Compound Data	UNC10217938A (7.5 mg/kg IV) + SSO623: increased EGFP fluorescence in liver, kidney, heart
Comparator Or Baseline	Retro-1: No comparable in vivo exon-skipping data documented in primary literature
Quantified Difference	Qualitative distinction — UNC10217938A validated in vivo; Retro-1 lacks documented in vivo exon-skipping efficacy
Conditions	EGFP-654 transgenic mouse model; SSO623 targeting aberrant EGFP splice site; 7.5 mg/kg IV UNC10217938A

Why This Matters

For translational researchers evaluating oligonucleotide therapeutics in preclinical animal models, UNC10217938A offers demonstrated in vivo enhancement capability across multiple tissues, whereas Retro-1 lacks equivalent in vivo validation. This reduces the risk of compound failure during progression from in vitro to in vivo studies.

• [1] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source
• [2] World Duchenne Organization. Oligonucleotide Enhancing Compound Increases Tricyclo-DNA Mediated Exon-Skipping Efficacy in the Mdx Mouse Model. 2023. View Source

GALE Enzyme Chemical Probe Utility: A Structurally Distinct Application Domain

Beyond its primary application as an OEC, UNC10217938A has been developed as a chemical probe to study UDP-galactose 4′-epimerase (GALE), a key catalyst in the Leloir pathway of galactose metabolism . This secondary application domain is entirely absent from the documented activity profile of Retro-1 and other structurally related OECs such as UNC10217881, which have not been reported to interact with GALE. This dual-utility characteristic distinguishes UNC10217938A from other OECs that possess only oligonucleotide-enhancing activity.

Evidence Dimension	Utility as GALE chemical probe for galactose metabolism studies
Target Compound Data	Validated chemical probe for GALE enzyme; applicable to congenital disorders of glycosylation and galactosemia research
Comparator Or Baseline	Retro-1 and UNC10217881: No documented GALE interaction or probe utility
Quantified Difference	Qualitative distinction — dual-utility compound (OEC + GALE probe)
Conditions	Biochemical studies of UDP-galactose 4'-epimerase; Leloir pathway; galactosemia disease models

Why This Matters

For laboratories investigating galactose metabolism disorders or performing chemical biology studies on GALE, UNC10217938A provides unique dual-purpose procurement value—functioning both as an oligonucleotide delivery enhancer and as a GALE probe—reducing the need to source multiple specialized compounds and enabling cross-disciplinary applications.

UNC10217938A Applications and Procurement Scenarios

In Vitro SSO Assay Potency Maximization

Based on the direct head-to-head comparison showing 220-fold enhancement at 20 μM versus 11-fold enhancement for 100 μM Retro-1 [1], UNC10217938A is optimally deployed in HelaLuc705 luciferase reporter assays for SSO screening and validation. The compound enables robust signal-to-noise ratios at 5–10× lower working concentrations than Retro-1, making it particularly suitable for high-throughput screening campaigns where compound conservation and assay sensitivity are critical. The 60-fold enhancement at 10 μM provides a practical working range for dose–response studies without approaching concentrations that may induce membrane permeability artifacts [2].

In Vivo Proof-of-Concept for Oligonucleotide Therapeutics

UNC10217938A is uniquely positioned among OECs for in vivo applications due to its demonstrated ability to enhance SSO-mediated exon-skipping in multiple tissues (liver, kidney, heart) at 7.5 mg/kg IV in the EGFP-654 mouse model [1]. For research programs transitioning splice-switching or antisense oligonucleotides from in vitro proof-of-concept to in vivo efficacy studies, UNC10217938A offers a validated in vivo enhancement protocol that Retro-1 and structurally related analogs do not provide in the primary literature. This reduces the risk of false-negative in vivo results attributable to inadequate endosomal escape rather than intrinsic oligonucleotide inactivity.

Endosomal Escape Mechanism Investigation

The documented capacity of UNC10217938A to enhance uncharged morpholino oligonucleotide effects [1] makes it a valuable adjunct for zebrafish, Xenopus, and other developmental model organism studies employing morpholino-based gene knockdown. Unlike Retro-1, which lacks primary literature validation for morpholino enhancement, UNC10217938A provides a literature-supported tool for laboratories seeking to improve morpholino delivery efficiency and reduce required morpholino doses, potentially mitigating off-target toxicity concerns associated with high-concentration morpholino administration.

Screening Oligonucleotide Chemical Modifications

UNC10217938A has been validated as an endosomal escape enhancing compound that facilitates functional delivery of extracellular vesicle (EV) cargo, including Cre recombinase protein [1]. For research programs developing EV-based therapeutics or investigating EV-mediated macromolecule delivery, UNC10217938A provides a published protocol for improving cargo functionality through enhanced endosomal escape. This application scenario is supported by direct experimental evidence rather than extrapolation from oligonucleotide delivery studies.

Application

Selection Property

Validation Focus

SSO reporter assay screening

High enhancer activity in HeLaLuc705 splice‑switching reporter

Fold‑enhancement consistency vs. standard enhancers

Systemic oligonucleotide delivery research

Co‑administration with splice‑correcting SSO in transgenic mouse model

Tissue‑specific functional response in EGFP reporter mice

Endosomal trafficking mechanism studies

Reduces late endosome (Rab7) colocalization of oligonucleotide cargo

Subcellular fractionation or live‑cell imaging assays

Multi‑chemistry oligonucleotide lead screening

Compatible with charged and uncharged oligonucleotide backbones

Cross‑chemistry activity benchmarking in standardized in vitro assays

• [1] Yang B, Ming X, Cao C, et al. High-throughput screening identifies small molecules that enhance the pharmacological effects of oligonucleotides. Nucleic Acids Res. 2015 Feb 27;43(4):1987-96. View Source
• [2] Juliano RL, Wang L, Tavares F, et al. Structure–activity relationships and cellular mechanism of action of small molecules that enhance the delivery of oligonucleotides. Nucleic Acids Res. 2018 Feb 28;46(4):1601-1613. View Source
• [3] Heath N, et al. Endosomal escape enhancing compounds facilitate functional delivery of extracellular vesicle cargo. Nanomedicine (Lond). 2019 Nov;14(21):2799-2814. View Source